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Compound of Interest

Compound Name: 2-Ethylbenzene-1,4-diol

CAS No.: 2349-70-4

Cat. No.: B1225981

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Ethylhydroquinone, with the CAS number 2349-70-4, is an aromatic organic compound

belonging to the hydroquinone family. Its structure consists of a benzene ring di-substituted

with two hydroxyl groups in the para position (1 and 4) and an ethyl group at position 2. This

substitution pattern imparts specific chemical properties that make it a subject of interest in

various chemical and biological research areas, including as a potential antioxidant and an

intermediate in organic synthesis. This guide provides a comprehensive overview of its

chemical structure, properties, synthesis, and potential applications, with a focus on data

relevant to research and development.

Chemical Structure and Identification
The chemical identity of 2-ethylhydroquinone is well-defined by its CAS number and various

chemical nomenclature systems.
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Identifier Value

CAS Number 2349-70-4

IUPAC Name 2-ethylbenzene-1,4-diol

Molecular Formula C₈H₁₀O₂

Canonical SMILES CCC1=C(C=C(C=C1)O)O

InChI Key VJIDDJAKLVOBSE-UHFFFAOYSA-N

Chemical Structure:

Caption: 2D Chemical Structure of 2-Ethylhydroquinone.

Physical and Chemical Properties
Experimental data for 2-ethylhydroquinone is not extensively reported in the literature.

Therefore, properties are often inferred from closely related analogs such as 2-

methylhydroquinone and hydroquinone.

Property Value (Analog-Based) Reference/Analog

Molecular Weight 138.16 g/mol Calculated

Melting Point ~128-130 °C 2-Methylhydroquinone[1][2]

Boiling Point ~285 °C 2-Methylhydroquinone[1]

Solubility

Moderately soluble in water;

soluble in polar organic

solvents like ethanol and ether.

2-Methylhydroquinone

pKa

Expected to be in the range of

9.9-11.3 for the first

dissociation in aqueous

solution.

Hydroquinones in general[3]

Synthesis of 2-Ethylhydroquinone
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A common synthetic route to 2-ethylhydroquinone is through the reduction of 2-

ethylanthraquinone. The latter is a key component in the industrial production of hydrogen

peroxide.

Experimental Protocol: Reduction of 2-
Ethylanthraquinone
This protocol is a representative method for the catalytic hydrogenation of an anthraquinone

derivative to its corresponding hydroquinone.

Materials:

2-Ethylanthraquinone

Palladium on carbon (Pd/C) catalyst (e.g., 5% or 10%)

Solvent (e.g., ethanol, ethyl acetate, or a mixture of aromatic solvents)

Hydrogen gas (H₂)

Inert gas (e.g., nitrogen or argon)

Filtration apparatus (e.g., Celite® or a similar filter aid)

Rotary evaporator

Procedure:

In a suitable reaction vessel (e.g., a Parr hydrogenation apparatus or a three-necked flask),

dissolve 2-ethylanthraquinone in the chosen solvent.

Add the Pd/C catalyst to the solution. The catalyst loading is typically 1-5 mol% relative to

the substrate.

Purge the reaction vessel with an inert gas to remove air.

Introduce hydrogen gas to the desired pressure (this can range from atmospheric pressure

to several atmospheres, depending on the apparatus).
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Stir the reaction mixture vigorously at room temperature or with gentle heating.

Monitor the progress of the reaction by techniques such as Thin Layer Chromatography

(TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is

consumed.

Once the reaction is complete, purge the vessel with an inert gas to remove excess

hydrogen.

Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

Wash the filter cake with a small amount of the reaction solvent.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

2-ethylhydroquinone.

The crude product can be further purified by recrystallization from a suitable solvent system.

2-Ethylanthraquinone Solution Add Pd/C Catalyst Hydrogenation (H₂) Reaction Monitoring (TLC/HPLC) Filtration (Remove Catalyst) Evaporation (Remove Solvent) Crude 2-Ethylhydroquinone

Click to download full resolution via product page

Caption: Experimental Workflow for the Synthesis of 2-Ethylhydroquinone.

Potential Applications and Biological Activity
While specific research on 2-ethylhydroquinone is limited, the broader class of hydroquinones

exhibits a range of biological activities, primarily stemming from their antioxidant properties.

Antioxidant Activity
Hydroquinones are well-known for their ability to scavenge free radicals. This activity is

attributed to the donation of a hydrogen atom from one of the hydroxyl groups to a radical

species, thereby neutralizing it. The resulting semiquinone radical is relatively stable due to

resonance delocalization.
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Caption: Antioxidant Mechanism of 2-Ethylhydroquinone.

Potential in Drug Development
Derivatives of hydroquinone have been investigated for various therapeutic applications:

Anti-inflammatory Activity: Some hydroquinone derivatives have been shown to inhibit

cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug

development. For instance, brominated methylhydroquinone has been identified as a potent

COX inhibitor[4].

Anticancer Properties: Hydroquinone itself has demonstrated in vitro and in vivo anti-cancer

activity by inducing cell death in various cancer cell lines[5]. A hydroquinone analog has also

been shown to induce apoptosis in colon cancer cells[6]. The cytotoxic activity of

hydroquinone is believed to be mediated by a radical-induced oxidation mechanism.

Enzyme Inhibition: Hydroquinones have been reported to inhibit various enzymes. For

example, they are known inhibitors of urease[7]. Additionally, some bicyclic inhibitors with a
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naphthol (a hydroquinone-related structure) core have shown activity against enzymes in the

menaquinone biosynthesis pathway of bacteria, suggesting potential as antimicrobial

agents[8].

Given these findings for related compounds, 2-ethylhydroquinone could be a valuable scaffold

for the design and synthesis of novel therapeutic agents.

Experimental Protocol: DPPH Radical Scavenging Assay
This is a common and straightforward assay to evaluate the antioxidant capacity of a

compound.

Materials:

2,2-diphenyl-1-picrylhydrazyl (DPPH)

Methanol or ethanol

2-Ethylhydroquinone (test compound)

Ascorbic acid or Trolox (positive control)

96-well microplate

Spectrophotometer

Procedure:

Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

Prepare a series of dilutions of the test compound (2-ethylhydroquinone) and the positive

control in methanol.

In a 96-well plate, add a fixed volume of the DPPH solution to each well.

Add an equal volume of the different concentrations of the test compound or positive control

to the wells.

Include a blank (methanol only) and a control (DPPH solution with methanol).
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Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance of each well at a wavelength of approximately 517 nm.

Calculate the percentage of radical scavenging activity for each concentration of the test

compound.

Prepare DPPH and Sample Solutions Mix in 96-well Plate Incubate (Dark, 30 min) Measure Absorbance (517 nm) Calculate % Scavenging Determine IC₅₀

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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